Cas no 7234-11-9 (cholest-5-ene-3,23,25-triol)

• Product Name: cholest-5-ene-3,23,25-triol
• CAS No: 7234-11-9
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 1755053
• PubChem ID: 5249906
• Update Time: 2025-04-21

cholest-5-ene-3,23,25-triol Chemical and Physical Properties

Names and Identifiers

• cholest-5-ene-3,23,25-triol
• 7234-11-9
• DTXSID20413219

• Inchi： 1S/C27H46O3/c1-17(14-20(29)16-25(2,3)30)22-8-9-23-21-7-6-18-15-19(28)10-12-26(18,4)24(21)11-13-27(22,23)5/h6,17,19-24,28-30H,7-16H2,1-5H3
• InChI Key： ULLLYVYLXPGRQM-UHFFFAOYSA-N
• SMILES： OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CC(CC(C)(C)O)O)CCC21

Computed Properties

• Exact Mass: 418.34488
• Monoisotopic Mass: 418.34469533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 559.9°C at 760 mmHg
• Flash Point: 236.4°C
• Refractive Index: 1.549
• PSA: 60.69